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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental protocol for the synthesis of barium bromate,

Ba(BrO₃)₂, a valuable oxidizing agent and intermediate in the preparation of other bromate

salts. The synthesis is achieved through a straightforward precipitation reaction between a

soluble barium salt and a soluble bromate salt. The protocol emphasizes the purification of the

product by recrystallization, leveraging the temperature-dependent solubility of barium
bromate in water. Safety considerations for handling the toxic barium salts and oxidizing

bromates are thoroughly addressed.

Introduction
Barium bromate is an inorganic compound with significant applications in analytical chemistry

as a reagent and in pyrotechnics due to its oxidizing properties.[1] The most common and

efficient method for its preparation is a double displacement reaction in an aqueous solution.[1]

This method relies on the differential solubility of the resulting salts, where barium bromate
has low solubility in cold water but is significantly more soluble in hot water, facilitating its
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separation and purification.[1] The monohydrate form, Ba(BrO₃)₂·H₂O, is typically obtained

when crystallizing from aqueous solutions.[1][2]

Data Presentation
Physicochemical Properties of Barium Bromate

Property Value References

Chemical Formula Ba(BrO₃)₂ [1]

Molecular Weight 393.13 g/mol [3]

Appearance
White crystalline solid or

powder
[4][5]

Decomposition Temperature ~260 °C [6]

Density 3.99 g/cm³ [6]

Solubility of Barium Bromate Monohydrate in Water
Temperature (°C) Solubility ( g/100 mL) References

10 0.44 [1][6]

30 0.96 [1][6]

100 5.39 [1][6]

Experimental Protocol
Materials and Reagents

Barium chloride dihydrate (BaCl₂·2H₂O) or Barium nitrate (Ba(NO₃)₂)

Potassium bromate (KBrO₃) or Sodium bromate (NaBrO₃) (Note: Potassium bromate is

preferred to avoid sodium contamination which can interfere with flame tests[1])

Deionized water

Ice
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Equipment
Beakers

Graduated cylinders

Glass stirring rod

Heating plate or Bunsen burner

Buchner funnel and flask

Filter paper

Watch glass

Drying oven or desiccator

Synthesis of Barium Bromate
The synthesis is based on the following reaction:

BaCl₂ + 2KBrO₃ → Ba(BrO₃)₂↓ + 2KCl[7]

An optimal molar ratio of 1:2 for barium ions to bromate ions should be used to maximize the

yield.[4]

Procedure:

Preparation of Reactant Solutions:

Prepare a concentrated solution of a soluble barium salt (e.g., barium chloride) by

dissolving it in a minimal amount of hot deionized water.

Prepare a concentrated solution of a soluble bromate salt (e.g., potassium bromate) by

dissolving it in a minimal amount of hot deionized water.

Precipitation:
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While both solutions are still boiling hot, add the potassium bromate solution to the barium

chloride solution with constant stirring.[4]

A white precipitate of barium bromate will form rapidly.

Allow the mixture to cool down slowly to room temperature to encourage crystal growth.

Isolation of Crude Product:

Once cooled, place the mixture in an ice bath to maximize the precipitation of barium
bromate due to its low solubility in cold water.

Separate the precipitate from the solution by vacuum filtration using a Buchner funnel.

Wash the precipitate with a small amount of ice-cold deionized water to remove the more

soluble potassium chloride byproduct.[4]

Purification by Recrystallization
Dissolution:

Transfer the crude barium bromate crystals to a beaker.

Add a minimal amount of deionized water, approximately 10 mL for every 1 gram of

barium bromate, and heat the mixture to boiling while stirring.[4]

If necessary, slowly add more boiling deionized water until all the barium bromate has

dissolved.

Crystallization:

Cover the beaker with a watch glass and allow the solution to cool slowly to room

temperature. This slow cooling promotes the formation of larger, purer crystals.

Once at room temperature, place the beaker in an ice bath for at least 30 minutes to

maximize the yield of pure crystals.

Isolation and Drying:
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Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold deionized water.

Dry the purified barium bromate crystals in a drying oven at a temperature well below its

decomposition temperature or in a desiccator. The expected yield of this recrystallization

step is over 90%.[1]

Safety Precautions
Toxicity: Barium salts are highly toxic if ingested or inhaled.[1][4][5] Bromates are also toxic

and are suspected carcinogens.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields or a face shield, chemical-resistant gloves, and a lab coat.[2][7][8]

An effective dust mask should be used when handling the powdered substance.[2]

Ventilation: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation

of dust.[7]

Fire Hazard: Barium bromate is a strong oxidizing agent and can ignite or cause explosions

when in contact with combustible materials such as wood, paper, and oils.[4][5][7] It can also

react violently with reducing agents, aluminum, sulfur, and other metals.[5]

Thermal Decomposition: Upon heating, barium bromate decomposes and may explode.[7]

The decomposition produces toxic fumes, including bromine.[5][7]

Handling and Storage: Store barium bromate in a cool, dry, well-ventilated area away from

incompatible materials.[7] Keep containers tightly closed.

Spill and Waste Disposal: In case of a spill, evacuate the area and remove all ignition

sources.[7] Collect the spilled material safely and place it in a sealed container for disposal

as hazardous waste.[7] All waste containing barium salts must be disposed of according to

local regulations at a proper waste processing facility.[1]

Mandatory Visualization
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Caption: Experimental workflow for the synthesis and purification of barium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

